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Abstract
4-Nitrobenzamide, a derivative of benzoic acid, is a key intermediate in the synthesis of

various pharmaceuticals, dyes, and other fine chemicals.[1][2][3] Its utility stems from the

reactivity of its nitro and amide functionalities.[2] This document provides a comprehensive

overview of the physical and chemical properties of 4-Nitrobenzamide, including quantitative

data, experimental protocols, and key chemical relationships to support its application in

research and development.

Chemical Identity and Structure
4-Nitrobenzamide, also known as p-Nitrobenzamide, is an organic compound with the

systematic IUPAC name 4-nitrobenzamide.[4][5] It consists of a benzene ring substituted by a

nitro group at the para position (position 4) relative to an amide group.[6]
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Identifier Value Reference

IUPAC Name 4-nitrobenzamide [4]

CAS Number 619-80-7 [2]

Molecular Formula C7H6N2O3 [7]

Molecular Weight 166.13 g/mol [2][4]

Canonical SMILES
C1=CC(=CC=C1C(=O)N)--

INVALID-LINK--[O-]
[4]

InChI Key
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UHFFFAOYSA-N
[4]

Physical Properties
4-Nitrobenzamide is a white to light yellow crystalline powder with no distinct odor.[2][3] A

summary of its key physical properties is presented below.
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Property Value Unit Reference

Melting Point 199-202 °C [2][7]

Boiling Point
368.0 ± 25.0

(Predicted)
°C [7]

Density 1.4 ± 0.1 g/cm³ [7]

Solubility in Water
<0.01 g/100 mL at

18°C
[3][7]

Solubility in Organic

Solvents

Soluble in ethanol,

chloroform, and hot

acetic acid

[2]

logP (Octanol/Water

Partition Coefficient)
0.82 [7][8]

pKa
15.02 ± 0.50

(Predicted)
[3]

Vapor Pressure
0.0 ± 0.8 at 25°C

(Predicted)
mmHg [7]

Flash Point 176.3 ± 23.2 °C [7]

Chemical Properties and Reactivity
4-Nitrobenzamide is a stable compound under normal conditions but is incompatible with

strong oxidizing agents and strong bases.[3][7] The presence of the nitro group makes the

aromatic ring electron-deficient, influencing its reactivity. The amide group can undergo

hydrolysis under acidic or basic conditions.

Key reactivity information includes:

Reaction with Reducing Agents: Flammable gases can be generated upon reaction with

strong reducing agents.[4]

Reaction with Dehydrating Agents: Mixing with dehydrating agents like phosphorus

pentoxide (P2O5) or thionyl chloride (SOCl2) can produce the corresponding nitrile.[4][9]
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Combustion: Combustion of 4-nitrobenzamide produces mixed oxides of nitrogen (NOx).[4]

[9]

Basicity: Amides are very weak bases, weaker than water.[4][9]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 4-Nitrobenzamide.

Technique
Key Features and
Observations

Reference

¹H NMR
Spectra available from Sigma-

Aldrich Co. LLC.
[4]

¹³C NMR Data available. [10]

Infrared (IR) Spectroscopy
IR spectrum data is available

from the NIST WebBook.
[5]

Mass Spectrometry (MS)

Mass spectrum (electron

ionization) data is available

from the NIST WebBook.

Negative quasimolecular ions

have been investigated by

electrospray ionization mass

spectrometry.

[4][11][12]

UV-Vis Spectroscopy
UV-Vis spectral data is

available.
[4]

Experimental Protocols
Synthesis of 4-Nitrobenzamide from 4-Nitrobenzoic Acid
A common method for the synthesis of 4-nitrobenzamide involves the amidation of 4-

nitrobenzoic acid.[13][14]

Materials:
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4-nitrobenzoic acid

Ammonia

Boric acid (catalyst)

Polyethylene glycol (PEG) (cocatalyst)

Solvent mixture (e.g., isopropylbenzene and toluene)

Alkaline solution (for washing)

Water

Procedure:

Charge a reaction flask with 4-nitrobenzoic acid, boric acid, and polyethylene glycol in a

suitable solvent mixture.[13]

Heat the mixture to 160-165 °C with stirring.[13]

Bubble ammonia gas through the heated reaction mixture.[13]

Monitor the reaction for completion.

Upon completion, cool the reaction mixture.

Filter the precipitated product.

Wash the solid product first with an alkaline solution and then with water.[13]

Dry the purified 4-nitrobenzamide.[13]

A patent describes a similar method using a catalytic system of boric acid and polyethylene

glycol, achieving a yield of up to 97%.[14] Another study notes that tetrabutoxytitanium can also

be used as a catalyst in the presence of PEG-400.[15]
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Synthesis Workflow of 4-Nitrobenzamide
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Caption: Synthesis workflow for 4-Nitrobenzamide.

Logical Relationships of Properties
The physical and chemical properties of 4-Nitrobenzamide are interconnected and dictate its

behavior and applications.
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Properties of 4-Nitrobenzamide
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Caption: Interrelation of 4-Nitrobenzamide properties.

Safety and Handling
4-Nitrobenzamide is considered hazardous.[16] It is harmful if swallowed and may cause skin

and eye irritation.[16][17][18]

Personal Protective Equipment (PPE): Wear appropriate protective clothing, gloves, and

eye/face protection.[16][17] In case of dust formation, use a suitable respirator.[4]

Handling: Avoid contact with skin, eyes, and clothing. Avoid breathing dust.[17] Ensure

adequate ventilation.

Storage: Store in a cool, dry, well-ventilated place in a tightly closed container.[1][3] Keep

away from strong oxidizing agents and strong bases.[3][7]
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Applications
4-Nitrobenzamide is a valuable intermediate in organic synthesis.[2] Its primary applications

include:

Pharmaceutical Synthesis: It serves as a building block in the preparation of various

pharmaceutical compounds.[1][2][3]

Fine Chemicals and Dyes: It is used in the synthesis of dyes and other fine chemicals.[2][3]

Proteomics Research: It has applications in proteomics research.[2]

Preparation of other compounds: For example, it is used in the preparation of 4-

nitrobenziminosulfurane.[2][9]

Conclusion
This technical guide has provided a detailed overview of the physical and chemical properties

of 4-Nitrobenzamide. The tabulated data, experimental protocols, and diagrams offer a

comprehensive resource for researchers, scientists, and drug development professionals

working with this versatile chemical intermediate. Understanding these properties is essential

for its safe handling, effective use in synthesis, and the development of new applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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